Cas no 16000-39-8 (2-Methoxy-1-naphthonitrile)

2-Methoxy-1-naphthonitrile is a versatile organic compound with the molecular formula C12H9NO, featuring a naphthalene core substituted with a methoxy group at the 2-position and a nitrile group at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its electron-rich aromatic structure and functional groups make it suitable for various coupling reactions, including Suzuki-Miyaura and Heck reactions, enabling the construction of complex molecular architectures. The nitrile group offers further derivatization potential, such as hydrolysis to carboxylic acids or reduction to primary amines. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications.
2-Methoxy-1-naphthonitrile structure
2-Methoxy-1-naphthonitrile structure
Product Name:2-Methoxy-1-naphthonitrile
CAS No:16000-39-8
MF:C12H9NO
MW:183.205962896347
MDL:MFCD00003867
CID:220373
PubChem ID:85232
Update Time:2025-07-02

2-Methoxy-1-naphthonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-1-naphthonitrile
    • 2-methoxy-1-Naphthalenecarbonitrile
    • 2-methoxynaphthalene-1-carbonitrile
    • 1-Cyano-2-methoxynaphthalene
    • 1-Naphthalenecarbonitrile,2-methoxy
    • 2-Methoxy-[1]naphthonitril
    • 2-Methoxy-1-cyan-naphthalin
    • 2-methoxy-1-cyanonaphthalene
    • 2-methoxynaphthalenecarbonitrile
    • 2-Methoxy-naphthoesaeure-(1)-nitril
    • NSC94825
    • 2-methoxy-naphthalene-1-carbonitrile
    • NSC-94825
    • TS-02551
    • 1-Cyano-2-methoxy-naphthalene
    • DTXSID70166783
    • NSC 94825
    • EINECS 240-133-3
    • KPIZWRFKCSLGQK-UHFFFAOYSA-N
    • NCIOpen2_001474
    • FT-0637300
    • A810100
    • SCHEMBL881195
    • 16000-39-8
    • NS00025209
    • 1-Naphthalenecarbonitrile, 2-methoxy-
    • MFCD00003867
    • 1-Naphthonitrile, 2-methoxy-
    • CS-0333960
    • AKOS005351084
    • DTXCID0089274
    • DB-043443
    • G62801
    • MDL： MFCD00003867
    • Inchi： 1S/C12H9NO/c1-14-12-7-6-9-4-2-3-5-10(9)11(12)8-13/h2-7H,1H3
    • InChI Key： KPIZWRFKCSLGQK-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=C2C=CC=CC2=C1C#N

Computed Properties

  • Exact Mass: 183.06800
  • Monoisotopic Mass: 183.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1261 (rough estimate)
  • Melting Point: 95-96 °C(lit.)
  • Boiling Point: 316.88°C (rough estimate)
  • Flash Point: 153ºC
  • Refractive Index: 1.5880 (estimate)
  • PSA: 33.02000
  • LogP: 2.72008
  • Solubility: Not available

2-Methoxy-1-naphthonitrile Security Information

  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22
  • Safety Term：S23

2-Methoxy-1-naphthonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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abcr
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2-Methoxy-1-naphthonitrile Production Method

2-Methoxy-1-naphthonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16000-39-8)2-Methoxy-1-naphthonitrile
Order Number:A810100
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):178.0
Email:sales@amadischem.com

2-Methoxy-1-naphthonitrile Related Literature

16000-39-8 (2-Methoxy-1-naphthonitrile) Related Products

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Amadis Chemical Company Limited
(CAS:16000-39-8)2-Methoxy-1-naphthonitrile
A810100
Purity:99%
Quantity:1g
Price ($):178.0
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